Cas no 930895-86-6 (N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
• CAS No: 930895-86-6
• MF: C₁₆H₁₉N₅OS₂
• MW: 361.484959840775
• CID: 5776481
• PubChem ID: 17453025
• Update Time: 2025-10-29

N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z215690924
• N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
• EN300-26689039
• 930895-86-6
• AKOS033775741
• Acetamide, N-(1-cyanocyclopentyl)-2-[[4-[2-(2-thienyl)ethyl]-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C16H19N5OS2/c17-11-16(6-1-2-7-16)19-14(22)10-24-15-20-18-12-21(15)8-5-13-4-3-9-23-13/h3-4,9,12H,1-2,5-8,10H2,(H,19,22)
• InChI Key： YZBDLYYAWPLBKJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1CCC1=CC=CS1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 361.10310259g/mol
• Monoisotopic Mass: 361.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 137Ų

Additional information on N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

Exploring N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide (CAS 930895-86-6): A Comprehensive Analysis

The compound N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide (CAS 930895-86-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This molecule combines a cyclopentyl cyanide moiety with a thiophene-ethyl-triazole core, linked via a sulfanyl acetamide bridge. Such hybrid architectures are increasingly sought after in drug discovery, particularly for targeting enzymes and receptors with high specificity.

Researchers have focused on CAS 930895-86-6 as a template for developing novel small-molecule modulators, given its balanced lipophilicity and hydrogen-bonding capacity. The presence of both thiophene and 1,2,4-triazole rings suggests potential interactions with biological targets like kinases or GPCRs—a hot topic in precision medicine development. Recent studies highlight how such heterocyclic compounds can be optimized for improved bioavailability and metabolic stability, addressing common challenges in lead optimization.

From a synthetic chemistry perspective, the sulfanyl acetamide linkage in 930895-86-6 offers intriguing possibilities for structure-activity relationship (SAR) studies. Medicinal chemists frequently search for ways to modify this scaffold to enhance target engagement or reduce off-target effects—a trend reflected in numerous PubMed and SciFinder queries. The compound’s cyanocyclopentyl group also provides a sterically constrained vector for derivatization, aligning with current interests in conformationally restricted pharmacophores.

In computational drug design, N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide serves as a valuable case study for molecular docking simulations. Its diverse functional groups allow researchers to explore binding affinity predictions across various protein families—an area dominating AI-driven drug discovery forums. Notably, the thiophen-2-yl ethyl side chain may contribute to π-stacking interactions, a feature often leveraged in fragment-based drug design strategies.

The growing demand for selective enzyme inhibitors has further amplified interest in this compound. Patent databases reveal related structures being investigated for anti-inflammatory or metabolic disorder applications—key areas in translational research. While 930895-86-6 itself may not be clinically approved, its structural blueprint informs the development of next-generation therapeutics, particularly in personalized medicine approaches targeting genetic subpopulations.

Analytical characterization of CAS 930895-86-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting broader industry shifts toward high-resolution structural elucidation. These methods are crucial for verifying the compound’s purity—a frequent concern among purchasers searching for research-grade chemicals with certified analytical data. The triazole-thiophene system also exhibits distinct UV-Vis absorption properties, making it useful as a fluorescent probe in cellular imaging studies.

As the pharmaceutical industry increasingly prioritizes green chemistry principles, synthetic routes to N-(1-cyanocyclopentyl)-2-({4-[2-(thiophen-2-yl)ethyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide are being reevaluated for atom economy and reduced solvent waste. This aligns with global sustainability goals while addressing practical concerns about cost-effective scaling—a recurring theme in process chemistry discussions across LinkedIn and ResearchGate forums.

In conclusion, 930895-86-6 exemplifies how complex multi-heterocyclic systems can drive innovation across drug discovery and materials science. Its structural versatility continues to inspire research into targeted therapies, while synthetic challenges prompt creative solutions in organic methodology development. As bioisostere replacement strategies gain traction, this compound’s unique blend of thiophene, triazole, and cyanocyclopentyl motifs will likely remain relevant in cutting-edge medicinal chemistry pipelines.